N-cyclopentyl-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide

• IUPAC Name: N-cyclopentyl-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C15H17N3O2S/c19-14(16-11-4-1-2-5-11)10-21-15-8-7-12(17-18-15)13-6-3-9-20-13/h3,6-9,11H,1-2,4-5,10H2,(H,16,19)
• InChI Key: NDAJURCJZUVTDG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=CO3
• Molecular Formula: C15H17N3O2S
• DSSTOX Substance ID: DTXSID601330000
• Molecular Weight: 303.4 g/mol
• Solubility: 36.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 872723-07-4

Description

N-cyclopentyl-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C15H17N3O2S and its molecular weight is 303.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

Research has focused on the synthesis of derivatives related to N-cyclopentyl-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide, exploring their synthetic and pharmacological potential. For instance, the synthesis of new pyrolin derivatives incorporating the furan-2-yl group has been achieved. These derivatives exhibit significant antiexudative activity, indicating potential for further pharmacological exploration (Chalenko et al., 2019).

Antimicrobial Evaluation

Studies have also extended to the evaluation of antimicrobial properties of novel compounds bearing the sulfonamido moiety, incorporating heterocyclic frameworks similar to this compound. For example, novel thiazole, pyridone, and pyrazole derivatives have been synthesized, showing promising antibacterial and antifungal activities (Darwish et al., 2014).

Mechanism of Action Insights

Further research has provided insights into the mechanisms of action of compounds related to N-acetylcysteine (NAC), shedding light on the role of hydrogen sulfide and sulfane sulfur species in their antioxidative and cytoprotective activities. These findings may indirectly inform the scientific research applications of this compound derivatives (Pedre et al., 2021).

Anticancer Activity

The synthesis and evaluation of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives have also been explored, demonstrating potent and selective cytotoxic effects against leukemia cell lines. This highlights the potential for these compounds in anticancer research (Horishny et al., 2021).